Cas no 921595-54-2 (1,2,3-Tris(fluoromethyl)benzene)

• Product Name: 1,2,3-Tris(fluoromethyl)benzene
• CAS No: 921595-54-2
• MF: C₉H₉F₃
• MW: 174.162973165512
• CID: 754608
• PubChem ID: 71423774
• Update Time: 2024-03-01

1,2,3-Tris(fluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,3-trifluoromethyl-
• 1,2,3-tris(fluoromethyl)benzene
• 1,2,3-Tris(fluoromethyl)benzene

• Inchi： 1S/C9H9F3/c10-4-7-2-1-3-8(5-11)9(7)6-12/h1-3H,4-6H2
• InChI Key： VEIDAQXBGNTRAY-UHFFFAOYSA-N
• SMILES： FCC1C(CF)=CC=CC=1CF

Computed Properties

• Exact Mass: 174.06563477g/mol
• Monoisotopic Mass: 174.06563477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides